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This technical support center provides guidance on the compatibility of magnesium perchlorate

with various materials commonly found in laboratory settings. Magnesium perchlorate is a

strong oxidizing agent and a powerful drying agent, and its reactivity requires careful

consideration of the materials it comes into contact with to ensure safety and experimental

integrity.

Frequently Asked Questions (FAQs)
Q1: What are the primary hazards associated with magnesium perchlorate?

A1: Magnesium perchlorate is a strong oxidizer that can intensify fires and cause explosions,

especially when in contact with combustible materials, organic substances, or finely divided

metals.[1][2][3][4][5][6][7][8][9] It is also an irritant to the skin, eyes, and respiratory system.[1]

[2][8][10]

Q2: Can I use plastic containers to store magnesium perchlorate?

A2: The compatibility of magnesium perchlorate with plastics varies. Materials like

Polytetrafluoroethylene (PTFE), Polyethylene (PE), and Polypropylene (PP) are generally

considered resistant to perchlorate solutions.[6][7][11][12][13][14][15][16] However, it is crucial
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to avoid plastics that can be easily oxidized or that contain plasticizers that might react. Always

verify compatibility, especially for long-term storage or at elevated temperatures.

Q3: Is it safe to use metal equipment with magnesium perchlorate?

A3: The compatibility with metals depends on the specific metal and the conditions of use.

While certain stainless steel alloys (like 304 and 316) and aluminum may be resistant to

aqueous solutions of perchlorates, finely divided metals can create explosive mixtures.[7][17]

[18][19][20][21][22][23][24] Brass may be less suitable due to the potential for reaction with its

zinc component. Always consult specific chemical resistance data and consider the potential

for galvanic corrosion if different metals are in contact.

Q4: What are the signs of incompatibility between magnesium perchlorate and a lab material?

A4: Signs of incompatibility can include discoloration, swelling, crazing (formation of fine

cracks), softening, or embrittlement of plastics and elastomers. For metals, signs of corrosion

such as pitting, discoloration, or the formation of precipitates are indicators of incompatibility.

Any unexpected temperature increase upon contact is a serious warning sign of a potentially

hazardous reaction.

Q5: Are there any common laboratory chemicals that are highly incompatible with magnesium

perchlorate?

A5: Yes, magnesium perchlorate is highly incompatible and can react explosively with dimethyl

sulfoxide (DMSO), ethylene oxide, hydrocarbons, and trimethyl phosphite.[6] It should also be

kept away from strong acids, as this can lead to the formation of unstable and explosive

perchloric acid.
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Issue Possible Cause Recommended Action

Discoloration or degradation of

a plastic container or tubing.

Chemical attack by

magnesium perchlorate.

Immediately and safely

transfer the magnesium

perchlorate to a known

compatible container (e.g.,

glass or PTFE). Discontinue

the use of the incompatible

plastic.

Visible corrosion on metal

parts (e.g., fittings, spatulas).

Reaction between the metal

and magnesium perchlorate.

Cease using the corroded

metal equipment. Clean any

spills and neutralize any

residue according to safety

protocols. Replace with a more

resistant material like a higher

grade stainless steel or a

compatible non-metallic option.

Unexpected heat generation

when magnesium perchlorate

contacts a material.

Exothermic reaction, indicating

a potentially dangerous

incompatibility.

IMMEDIATE ACTION

REQUIRED. If safe to do so,

isolate the materials. Evacuate

the immediate area and

consult your institution's safety

officer. Do not attempt to cool

with water if organic materials

are involved, as this could

accelerate the reaction.

Cloudiness or precipitation in a

magnesium perchlorate

solution after contact with a

new material.

Leaching of components from

the material or a chemical

reaction.

Filter a small, representative

sample of the solution to

identify the precipitate.

Discontinue use of the suspect

material until its compatibility

can be verified through testing.
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The following tables provide a summary of the general compatibility of common laboratory

materials with perchlorates. This data is largely qualitative and based on information for other

perchlorate salts. For critical applications, it is essential to perform specific testing with

magnesium perchlorate under your experimental conditions.

Table 1: Compatibility of Plastics with Perchlorates

Material Compatibility Rating Notes

Polyethylene (PE) Good

Generally resistant to aqueous

perchlorate solutions.[12][13]

[14][15]

Polypropylene (PP) Good

Shows good resistance to

aqueous solutions of

potassium perchlorate.[6][11]

[16][25][26]

Polytetrafluoroethylene (PTFE) Excellent

Highly resistant to a wide

range of chemicals, including

perchlorates.[7][27][28][29][30]

Polyvinyl Chloride (PVC) Fair to Good

Compatibility can depend on

the formulation and presence

of plasticizers.

Table 2: Compatibility of Metals with Perchlorates
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Material Compatibility Rating Notes

Stainless Steel 304 Good

Generally good resistance to

perchlorate solutions, but may

be susceptible to pitting

corrosion in the presence of

chlorides.[18][20][31]

Stainless Steel 316 Excellent

Offers better resistance to

pitting and crevice corrosion

compared to 304 stainless

steel.[18][20][23]

Aluminum Good

Resistant to aqueous

perchlorate solutions, but finely

powdered aluminum is

explosive with perchlorates.

[17][21][24]

Brass Fair

Potential for reaction with the

zinc component. Use with

caution.[19][32]

Table 3: Compatibility of Elastomers with Perchlorates

Material Compatibility Rating Notes

Viton® (FKM) Good
Generally good chemical

resistance.

Neoprene (CR) Fair to Good
Compatibility can vary; testing

is recommended.[33]

Silicone Fair
May show signs of degradation

with strong oxidizers.
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For applications where compatibility data is not readily available or for critical uses, it is strongly

recommended to perform compatibility testing. The following are summarized methodologies

based on ASTM standards.

Experimental Protocol 1: Chemical Resistance of
Plastics (Based on ASTM D543)
Objective: To determine the resistance of a plastic material to magnesium perchlorate by

measuring changes in physical and mechanical properties after exposure.

Methodology:

Specimen Preparation: Prepare at least three test specimens of the plastic material in a

standard shape (e.g., tensile bars, disks).

Initial Measurements: Accurately measure and record the initial weight, dimensions (length,

width, thickness), and, if applicable, mechanical properties (e.g., tensile strength, hardness)

of each specimen.

Immersion: Immerse the specimens in a solution of magnesium perchlorate of a

concentration relevant to the intended application. The immersion should be carried out in a

covered container to prevent evaporation.

Exposure Conditions: Maintain the immersion at a constant temperature and for a

predetermined duration (e.g., 24 hours, 7 days, 30 days).

Post-Exposure Analysis:

After the exposure period, remove the specimens from the solution.

Rinse with deionized water and gently wipe dry.

Re-measure the weight and dimensions.

Visually inspect for any changes such as discoloration, swelling, cracking, or crazing.

Re-test the mechanical properties.
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Data Analysis: Calculate the percentage change in weight, dimensions, and mechanical

properties. A significant change indicates incompatibility.

Experimental Protocol 2: Corrosion Testing of Metals
(Based on ASTM G31)
Objective: To determine the corrosion rate of a metal or alloy in the presence of magnesium

perchlorate.

Methodology:

Specimen Preparation: Prepare at least three replicate test specimens of the metal with a

known surface area. Clean the specimens to remove any surface contaminants.

Initial Weighing: Accurately weigh each specimen to the nearest 0.1 mg.

Immersion: Immerse the specimens in a magnesium perchlorate solution of a relevant

concentration. The volume of the solution should be sufficient to avoid significant changes in

concentration due to the corrosion process.

Exposure Conditions: Maintain the test solution at a constant temperature for a set duration.

The duration will depend on the expected corrosion rate.

Post-Exposure Cleaning and Weighing:

At the end of the exposure period, remove the specimens.

Clean the specimens to remove all corrosion products using a method that does not

remove a significant amount of the base metal.

Rinse, dry, and re-weigh the specimens.

Corrosion Rate Calculation: Calculate the mass loss and determine the corrosion rate using

the following formula: Corrosion Rate (mm/year) = (K × W) / (A × T × D) Where:

K = a constant (8.76 × 10^4)

W = mass loss in grams
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A = surface area in cm²

T = exposure time in hours

D = density of the metal in g/cm³

Mandatory Visualization
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Start: Need to select a material for use with Magnesium Perchlorate

Identify potential material (Plastic, Metal, Elastomer)

Consult compatibility charts for perchlorates

Is the material listed as 'Good' or 'Excellent'?

Yes

Select an alternative material

No

Is the application critical or conditions harsh?

Perform compatibility testing (e.g., ASTM D543 or G31)

Yes

Select the material for use

No

Does the material pass the compatibility test?

Yes No

Click to download full resolution via product page

Caption: Workflow for selecting compatible lab materials for use with magnesium perchlorate.
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Corrosion / Metal Ion Leaching
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Perchloric Acid
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(e.g., embrittlement, discoloration)

Organic Materials
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Caption: Potential hazardous reactions and degradation pathways of magnesium perchlorate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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